Cas no 652148-98-6 (5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 652148-98-6
• MF: C₁₁H₁₅BBrNO₂
• MW: 283.957302331924
• CID: 402354
• PubChem ID: 53338916
• Update Time: 2025-06-21

5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Bromopyridine-2-boronic acid pinacol ester
• Pyridine, 5-bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• FC0377
• 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 652148-98-6
• AB55289
• 5-Bromo-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)- pyridine
• EN300-106528
• FT-0753898
• AKOS015950148
• A22770
• CBB14898
• DTXSID40693490
• CS-0279221
• MFCD09952048
• SY047785

• MDL： MFCD09952048
• Inchi： 1S/C11H15BBrNO2/c1-10(2)11(3,4)16-12(15-10)9-6-5-8(13)7-14-9/h5-7H,1-4H3
• InChI Key： IEIMZGXYHAJOOT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 283.03800
• Monoisotopic Mass: 283.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 332℃
• Flash Point: 155℃
• PSA: 31.35000
• LogP: 2.14330

Additional information on 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 652148-98-6)

5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, also known by its CAS number 652148-98-6, is a versatile compound widely used in the field of organic synthesis and medicinal chemistry. This compound is particularly valuable for its role in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of biologically active molecules and pharmaceuticals.

The structure of 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine consists of a pyridine ring substituted with a bromine atom at the 5-position and a tetramethyl-1,3,2-dioxaborolane moiety at the 2-position. The presence of the boronic ester group makes this compound an excellent nucleophile in coupling reactions, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are crucial for various cellular processes and disease mechanisms.

In another significant application, researchers at the University of California, San Francisco (UCSF) utilized 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine to synthesize a series of pyridine-based compounds with enhanced anti-cancer properties. These compounds were found to exhibit selective cytotoxicity against various cancer cell lines, making them promising candidates for further preclinical and clinical evaluation.

The synthetic utility of 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends beyond its role in medicinal chemistry. In materials science, this compound has been employed in the preparation of functional polymers and conjugated materials with unique electronic and optical properties. A recent study published in Advanced Materials reported the synthesis of conjugated polymers using this compound as a building block, resulting in materials with improved photovoltaic performance.

In addition to its synthetic applications, 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also been studied for its potential as a ligand in coordination chemistry. Researchers at the University of Oxford investigated the coordination behavior of this compound with various transition metals, leading to the development of novel catalysts for asymmetric synthesis and other catalytic processes.

The safety and handling of 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working under a fume hood to minimize exposure to vapors or dust.

In conclusion, 5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 652148-98-6) is a valuable reagent with diverse applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop new materials and therapeutic agents. As ongoing research continues to uncover new applications and properties of this compound, its importance in various scientific fields is likely to grow even further.